Methyl 4-bromo-5-cyanofuran-2-carboxylate

• CAS RN: 648412-57-1
• Molecular Formula: C7H4BrNO3
• Molecular Weight: 230.02 g/mol
• IUPAC Name: methyl 4-bromo-5-cyanofuran-2-carboxylate
• InChI: InChI=1S/C7H4BrNO3/c1-11-7(10)5-2-4(8)6(3-9)12-5/h2H,1H3
• InChI Key: KPXZMJOVIGEKMD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(O1)C#N)Br

Description

Methyl 4-bromo-5-cyanofuran-2-carboxylate is a useful research compound. Its molecular formula is C7H4BrNO3 and its molecular weight is 230.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 46.55 g (0.20 mol) of methyl 4-bromo-5-formyl-2-furoate in 465 mL of acetonitrile was added 15.28 g (0.22 mol) of hydroxylamine hydrochloride. To this suspension 96.6 mL (1.2 mol) of pyridine was added dropwise over a period of 35 min, at 20-25° C. After 90 min stirring neat trifluoroacetic anhydride (67.72 mL, 0.48 mol) was dropped in over 45 min at room temperature. After 2.5 hours stirring the reaction mass was poured in a mixture of HCl 1 M (0.75 L) and ethyl acetate (0.75 L); the aqueous layer was extracted again with 0.45 L of ethyl acetate. The organic extracts were washed with 0.45 L of 2 M HCl and the aqueous layer was back extracted with 0.3 L of ethyl acetate. The combined organic extracts were concentrated under reduced pressure to dryness. This crude material was dissolved in 100 mL of ethanol 95° and treated dropwise with 150 mL of water under efficient stirring at 40°-45° C. The resulting suspension was cooled to 0/+4° C. for 1 hour then filtered to afford, after drying, 44.2 g of product as light cream solid.